8Z,11Z,14Z-heptadecatrienoic acid
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Overview
Description
(8Z,11Z,14Z)-heptadecatrienoic acid is a trienoic fatty acid that is heptadecenoic acid having three double bonds located at postions 8, 11 and 14 (the 8Z,11Z,14Z-geoisomer). It is a long-chain fatty acid, a straight-chain fatty acid and a trienoic fatty acid. It is a conjugate acid of an (8Z,11Z,14Z)-heptadecatrienoate.
Scientific Research Applications
Synthesis and Properties : One study details the synthesis of (8Z,11Z,14Z)-8,11,14-heptadecatrienal, a component of the essential oil of marine green alga Ulva pertusa, known for its seaweed-like odor (Akakabe, Washizu, Matsui, & Kajiwara, 2005). Another study conducted a stereoselective synthesis of similar long-chain fatty acids for metabolic studies (Loreau, Chardigny, Sebedio, & Nöel, 2003).
Biochemical Studies : A study focused on the substrate selectivity of 5-hydroxyeicosanoid dehydrogenase and its inhibition by various hydroxy fatty acids, revealing insights into the metabolism of these compounds (Patel, Cossette, Anumolu, Erlemann, Grant, Rokach, & Powell, 2009).
Quantitative Analysis and Applications : Research on a sensitive LC-MS/MS method for quantifying regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma revealed significant applications in assessing endothelial function (Duflot, Pereira, Roche, Iacob, Cardinael, El-Gharbi Hamza, Thuillez, Compagnon, Joannidés, Lamoureux, & Bellien, 2017).
Pheromone Biosynthesis in Moths : A study on Erannis bajaria moths elucidated the biosynthesis of hydrocarbons such as 3,6,9-octadecatriene, demonstrating the role of fatty acids in pheromone production (Goller, Szöcs, Francke, & Schulz, 2007).
Chemoresistance in Tumor Cells : Analysis of certain fatty acids, including hexadeca-tetraenoic acid and heptadecatrienoic acid, in food supplements, showed their potential role in inducing chemoresistance in tumor cells treated with cisplatin (Schlotterbeck, Cebo, Kolb, & Lämmerhofer, 2018).
GPCR Activation : A study identified the activation of a G-protein-coupled receptor by certain eicosatetraenoic acids, emphasizing the role of these fatty acids in inflammatory responses (Patel, Cossette, Anumolu, Gravel, Lesimple, Mamer, Rokach, & Powell, 2008).
Epoxidation and Lipid Organization : Research on the epoxidation of polyunsaturated fatty acid double bonds by dioxirane reagent provided insights into the regioselectivity and lipid supramolecular organization (Grabovskiy, Kabal’nova, Chatgilialoglu, & Ferreri, 2006).
Mitochondrial Biosynthesis in Yeast : The study of 3R-hydroxy-eicosatetraenoic acid biosynthesis in yeast revealed significant insights into the role of fatty acids in yeast metabolism (Fox, Hamberg, Friend, & Ratledge, 2000).
Properties
Molecular Formula |
C17H28O2 |
---|---|
Molecular Weight |
264.4 g/mol |
IUPAC Name |
(8Z,11Z,14Z)-heptadeca-8,11,14-trienoic acid |
InChI |
InChI=1S/C17H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h3-4,6-7,9-10H,2,5,8,11-16H2,1H3,(H,18,19)/b4-3-,7-6-,10-9- |
InChI Key |
FAFSAZIEJFMBBY-PDBXOOCHSA-N |
Isomeric SMILES |
CC/C=C\C/C=C\C/C=C\CCCCCCC(=O)O |
SMILES |
CCC=CCC=CCC=CCCCCCCC(=O)O |
Canonical SMILES |
CCC=CCC=CCC=CCCCCCCC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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